Cas no 1806359-66-9 (Ethyl 2,4-dimethyl-3-hydroxyphenylacetate)

• Product Name: Ethyl 2,4-dimethyl-3-hydroxyphenylacetate
• CAS No: 1806359-66-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5004817
• Update Time: 2025-06-11

Ethyl 2,4-dimethyl-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethyl-3-hydroxyphenylacetate

• Inchi： 1S/C12H16O3/c1-4-15-11(13)7-10-6-5-8(2)12(14)9(10)3/h5-6,14H,4,7H2,1-3H3
• InChI Key： GTIYXBSGQNQVNH-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(CC(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,4-dimethyl-3-hydroxyphenylacetate

Ethyl 2,4-dimethyl-3-hydroxyphenylacetate (CAS No. 1806359-66-9): A Comprehensive Overview

Ethyl 2,4-dimethyl-3-hydroxyphenylacetate (CAS No. 1806359-66-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its distinct molecular structure and functional groups, exhibits a range of properties that make it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of Ethyl 2,4-dimethyl-3-hydroxyphenylacetate.

Molecular Structure and Properties

Ethyl 2,4-dimethyl-3-hydroxyphenylacetate is an ester derivative with the molecular formula C₁₂H₁₆O₃. The compound features a phenyl ring substituted with two methyl groups at the 2 and 4 positions, a hydroxyl group at the 3 position, and an acetate ester group attached to the phenyl ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the hydroxyl group can participate in hydrogen bonding, while the ester group can undergo hydrolysis under certain conditions.

The molecular weight of Ethyl 2,4-dimethyl-3-hydroxyphenylacetate is approximately 208.25 g/mol. It is typically a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

Synthesis Methods

The synthesis of Ethyl 2,4-dimethyl-3-hydroxyphenylacetate can be achieved through several routes, each with its advantages and limitations. One common method involves the esterification of 2,4-dimethyl-3-hydroxyphenylacetic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via a Fischer esterification mechanism:

            C10H14O3 + C2H5OH → C12H16O3 + H2O
        

In recent years, green chemistry approaches have gained prominence in the synthesis of organic compounds. One such approach involves the use of environmentally friendly catalysts and solvents. For example, researchers have successfully synthesized Ethyl 2,4-dimethyl-3-hydroxyphenylacetate using solid acid catalysts like zeolites or clay minerals in solvent-free conditions. These methods not only reduce waste generation but also improve the overall efficiency and sustainability of the synthesis process.

Biological Activities and Applications

Ethyl 2,4-dimethyl-3-hydroxyphenylacetate has been investigated for its potential biological activities in various studies. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that Ethyl 2,4-dimethyl-3-hydroxyphenylacetate may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, Ethyl 2,4-dimethyl-3-hydroxyphenylacetate has also been studied for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress-related damage to cells and tissues. Research has demonstrated that this compound can scavenge free radicals effectively and protect cells from oxidative damage. These antioxidant properties make it a promising candidate for use in cosmetics and nutraceuticals.

Potential Applications in Pharmaceuticals and Materials Science

The unique combination of chemical properties and biological activities of Ethyl 2,4-dimethyl-3-hydroxyphenylacetate opens up a wide range of potential applications in pharmaceuticals and materials science. In the pharmaceutical industry, this compound could be used as an active ingredient or a precursor for developing new drugs targeting inflammatory diseases or oxidative stress-related conditions.

In materials science, Ethyl 2,4-dimethyl-3-hydroxyphenylacetate can be incorporated into polymer formulations to enhance their performance characteristics. For instance, its hydroxyl group can participate in cross-linking reactions to improve the mechanical strength and thermal stability of polymers. Additionally, its ester group can be modified to introduce new functionalities or improve compatibility with other materials.

Safety Considerations and Regulatory Status

Safety is a critical aspect when handling any chemical compound. While specific safety data for Ethyl 2,4-dimethyl-3-hydroxyphenylacetate may vary depending on its intended use and concentration, general precautions should be followed to ensure safe handling and storage. These precautions include wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound away from incompatible materials.

In terms of regulatory status, it is important to consult relevant guidelines and regulations from organizations such as the Environmental Protection Agency (EPA), Occupational Safety and Health Administration (OSHA), and European Chemicals Agency (ECHA). Compliance with these regulations ensures that the compound is used safely and responsibly across different industries.

Conclusion

Ethyl 2,4-dimethyl-3-hydroxyphenylacetate (CAS No. 1806359-66-9) is a multifaceted compound with a rich array of chemical properties and biological activities. Its unique molecular structure makes it suitable for various applications in pharmaceuticals, cosmetics, nutraceuticals, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to these fields.